Cas no 1111113-13-3 (5-naphthalen-2-yl-1H-pyrimidin-2-one)

• Product Name: 5-naphthalen-2-yl-1H-pyrimidin-2-one
• CAS No: 1111113-13-3
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• MDL: MFCD11876907
• CID: 2606787
• PubChem ID: 53222337
• Update Time: 2025-10-31

5-naphthalen-2-yl-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-naphthalen-2-yl-1H-pyrimidin-2-one
• 1111113-13-3
• MFCD11876907
• DTXSID60686829
• 2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95%
• 5-(Naphthalen-2-yl)pyrimidin-2(1H)-one
• 2-HYDROXY-5-(NAPHTHALEN-2-YL)PYRIMIDINE
• 5-(Naphthalen-2-yl)pyrimidin-2-ol

• MDL： MFCD11876907
• Inchi： 1S/C14H10N2O/c17-14-15-8-13(9-16-14)12-6-5-10-3-1-2-4-11(10)7-12/h1-9H,(H,15,16,17)
• InChI Key： AVHTZXRPWTXECT-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 222.079312947Da
• Monoisotopic Mass: 222.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-naphthalen-2-yl-1H-pyrimidin-2-one

Research Brief on 5-naphthalen-2-yl-1H-pyrimidin-2-one (CAS: 1111113-13-3): Recent Advances and Applications

5-naphthalen-2-yl-1H-pyrimidin-2-one (CAS: 1111113-13-3) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features make it a promising scaffold for the development of novel pharmaceuticals, particularly in the areas of oncology, inflammation, and infectious diseases.

Recent studies have highlighted the versatility of 5-naphthalen-2-yl-1H-pyrimidin-2-one as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, showing potent activity against several cancer-related kinases. The researchers employed a combination of computational modeling and in vitro assays to elucidate the compound's binding mode and selectivity, providing valuable insights for future drug design efforts.

In addition to its kinase inhibitory properties, 5-naphthalen-2-yl-1H-pyrimidin-2-one has shown promise as an anti-inflammatory agent. A recent preprint on bioRxiv reported its ability to modulate key inflammatory pathways, including NF-κB and MAPK signaling. The study utilized both cell-based assays and animal models to validate the compound's effects, suggesting its potential for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 5-naphthalen-2-yl-1H-pyrimidin-2-one has also been a focus of recent research. A 2024 paper in Organic Letters described a novel, high-yield synthetic route that improves upon traditional methods. This advancement is particularly significant for scaling up production and facilitating further pharmacological studies. The new protocol employs eco-friendly catalysts and reduces the number of synthetic steps, making it more sustainable and cost-effective.

Looking ahead, researchers are exploring the potential of 5-naphthalen-2-yl-1H-pyrimidin-2-one in combination therapies and as part of drug conjugates. Preliminary data presented at the 2024 American Chemical Society meeting indicated enhanced efficacy when the compound was paired with existing chemotherapeutic agents, opening new avenues for cancer treatment strategies. These findings underscore the compound's versatility and the need for continued investigation into its pharmacological properties.